ethyl 1-hydroxy-5-methoxy[1]benzofuro[2,3-f]quinoline-2-carboxylate

• IUPAC Name: ethyl 5-methoxy-1-oxo-4H-[1]benzofuro[2,3-f]quinoline-2-carboxylate
• InChI: InChI=1S/C19H15NO5/c1-3-24-19(22)12-9-20-16-14(23-2)8-11-10-6-4-5-7-13(10)25-18(11)15(16)17(12)21/h4-9H,3H2,1-2H3,(H,20,21)
• InChI Key: UMMLPYNWYVUAMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C=C3C4=CC=CC=C4OC3=C2C1=O)OC
• Molecular Formula: C19H15NO5
• Molecular Weight: 337.3 g/mol

Description

Ethyl 1-hydroxy-5-methoxy[1]benzofuro[2,3-f]quinoline-2-carboxylate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of benzofuroquinoline derivatives and has been found to exhibit various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of ethyl 1-hydroxy-5-methoxy[1]benzofuro[2,3-f]quinoline-2-carboxylate is not fully understood. However, it has been suggested that the compound exerts its biological effects by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. It has also been reported to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
Ethyl 1-hydroxy-5-methoxy[1]benzofuro[2,3-f]quinoline-2-carboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. The compound has also been found to scavenge free radicals and protect cells from oxidative stress. In addition, it has been reported to inhibit the growth of various microorganisms, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

Ethyl 1-hydroxy-5-methoxy[1]benzofuro[2,3-f]quinoline-2-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit various biological activities, making it a promising candidate for drug development. However, the compound has some limitations, including its low yield of synthesis and limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on ethyl 1-hydroxy-5-methoxy[1]benzofuro[2,3-f]quinoline-2-carboxylate. One of the potential applications of the compound is in cancer therapy, and further studies are needed to explore its efficacy and safety in this regard. In addition, the compound has been found to exhibit anti-inflammatory and antioxidant properties, and its potential applications in the treatment of various inflammatory and oxidative stress-related diseases need to be investigated. Furthermore, the synthesis of analogs of the compound and their biological activities can be explored to develop more potent and selective drugs.

Synthesis Methods

The synthesis of ethyl 1-hydroxy-5-methoxy[1]benzofuro[2,3-f]quinoline-2-carboxylate involves several steps, including the condensation of 2-amino-3-methoxybenzoic acid with 2-methoxybenzaldehyde, followed by cyclization with ethyl acetoacetate and subsequent hydrolysis and esterification reactions. The yield of the synthesis process is reported to be around 40%.

Scientific Research Applications

Ethyl 1-hydroxy-5-methoxy[1]benzofuro[2,3-f]quinoline-2-carboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.